Cas no 2137447-84-6 (1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl-)

• Product Name: 1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl-
• CAS No: 2137447-84-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5297617
• Update Time: 2025-06-30

1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl-

• Inchi： 1S/C12H15N3O/c1-13-8-10-7-12(15-14-10)9-3-5-11(16-2)6-4-9/h3-7,13H,8H2,1-2H3,(H,14,15)
• InChI Key： ZRZTVLBEPXFVRT-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OC)C=C2)=CC(CNC)=N1

Additional information on 1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl-

1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl-

1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl-, also known by its CAS number 2137447-84-6, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The molecule features a pyrazole ring substituted with a methoxyphenyl group at position 5 and an N-methyl group at position 3, making it a valuable intermediate in the synthesis of various bioactive compounds.

The pyrazole ring is a heterocyclic aromatic structure that has been widely explored in drug discovery due to its ability to interact with various biological targets. The substitution pattern of this compound, particularly the presence of the 4-methoxyphenyl group, introduces electronic and steric effects that can modulate its pharmacological properties. Recent studies have highlighted the importance of such substituents in enhancing the compound's solubility, stability, and bioavailability.

One of the most notable applications of 1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl- is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have utilized this compound as a scaffold to design inhibitors targeting specific kinases such as PI3K/AKT/mTOR pathway components, which are often overactivated in malignant cells.

Moreover, this compound has shown potential in the modulation of neurotransmitter systems, particularly in the context of central nervous system disorders. The N-methyl group attached to the pyrazole ring contributes to lipophilicity, which is essential for crossing the blood-brain barrier. Recent advancements in medicinal chemistry have enabled the optimization of this compound's structure to improve its selectivity and reduce off-target effects.

The synthesis of 1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl- involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of byproducts, making it more environmentally friendly and cost-effective.

In terms of biological evaluation, this compound has demonstrated promising activity in preclinical models of neurodegenerative diseases such as Alzheimer's disease. Its ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes suggests potential utility as a cholinesterase inhibitor. Recent studies have also explored its anti-inflammatory properties, which could be harnessed for treating conditions like rheumatoid arthritis.

The structural versatility of 1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl- makes it an attractive candidate for further exploration in drug discovery programs. Its ability to serve as a versatile building block allows chemists to introduce additional functional groups or modify existing ones to tailor its properties for specific therapeutic applications.

In conclusion, 1H-Pyrazole-3-methanamine, 5-(4-methoxyphenyl)-N-methyl- (CAS No: 2137447-84-6) is a significant compound with broad implications in medicinal chemistry. Its unique structure and diverse biological activities position it as a valuable tool for developing novel therapeutics across multiple disease areas. Continued research into its synthesis, optimization, and biological evaluation will undoubtedly unlock new opportunities for its application in drug development.